Cas no 1637310-77-0 (6-(Trifluoromethyl)oxane-3-carbaldehyde)

6-(Trifluoromethyl)oxane-3-carbaldehyde is a fluorinated heterocyclic aldehyde with a trifluoromethyl group at the 6-position of the oxane ring. This compound is of interest in synthetic organic chemistry due to its reactive aldehyde functionality and the electron-withdrawing properties of the trifluoromethyl group, which can influence reactivity and stability. The oxane scaffold provides a rigid framework, making it useful for constructing complex molecular architectures. Its structural features are advantageous in pharmaceutical and agrochemical research, where fluorinated compounds often exhibit enhanced bioavailability and metabolic stability. The compound serves as a versatile intermediate for further functionalization, including nucleophilic additions or reductive amination.
6-(Trifluoromethyl)oxane-3-carbaldehyde structure
1637310-77-0 structure
Product Name:6-(Trifluoromethyl)oxane-3-carbaldehyde
CAS No:1637310-77-0
MF:C7H9F3O2
MW:182.140372991562
MDL:MFCD28501640
CID:4611874
Update Time:2025-08-02

6-(Trifluoromethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)oxane-3-carbaldehyde
    • P14809
    • 6-(trifluoromethyl)tetrahydro-2H-pyran-3-carbaldehyde
    • 6-(Trifluoromethyl)oxane-3-carbaldehyde
    • MDL: MFCD28501640
    • Inchi: 1S/C7H9F3O2/c8-7(9,10)6-2-1-5(3-11)4-12-6/h3,5-6H,1-2,4H2
    • InChI Key: IZCJSCHDVLXLFO-UHFFFAOYSA-N
    • SMILES: FC(C1CCC(C=O)CO1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3

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Additional information on 6-(Trifluoromethyl)oxane-3-carbaldehyde

6-(Trifluoromethyl)oxane-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1637310-77-0, commonly referred to as 6-(Trifluoromethyl)oxane-3-carbaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a trifluoromethyl group with an oxane ring and an aldehyde functional group. The combination of these features makes it a versatile building block for various applications, including drug discovery, polymer synthesis, and advanced materials development.

Recent studies have highlighted the potential of 6-(Trifluoromethyl)oxane-3-carbaldehyde in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group plays a critical role in enhancing the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its pharmacological applications, 6-(Trifluoromethyl)oxane-3-carbaldehyde has been investigated for its role in polymer chemistry. The aldehyde group serves as a reactive site for polymerization reactions, enabling the synthesis of high-performance polymers with tailored mechanical and thermal properties. A 2022 study in *Macromolecules* reported that polymers derived from this compound exhibit exceptional thermal stability and mechanical resilience, making them suitable for use in high-temperature applications such as aerospace materials and electronic devices.

The synthesis of 6-(Trifluoromethyl)oxane-3-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxane ring via cyclization reactions and the introduction of the trifluoromethyl group through electrophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for chiral drug discovery and asymmetric catalysis.

From an environmental perspective, the ecological impact of 6-(Trifluoromethyl)oxane-3-carbaldehyde has been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term environmental fate and potential risks associated with large-scale industrial use.

Looking ahead, the future of 6-(Trifluoromethyl)oxane-3-carbaldehyde lies in its potential to serve as a platform molecule for diverse applications across multiple industries. Its unique combination of structural features and functional groups positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to make significant contributions to both academic and industrial sectors.

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